Cas no 1804447-49-1 (3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1804447-49-1
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4850774
• Update Time: 2025-09-27

3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-3-1-5(8(11)12)13-4(7(3)10)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： BZECPEAWQKVQSO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)N=C1CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804447-49-1)

3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804447-49-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and dibromo functional groups, has garnered attention for its unique chemical properties and applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. The presence of both bromine and fluorine atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid features a pyridine core substituted with two bromine atoms at the 3 and 4 positions, a difluoromethyl group at the 6 position, and an acetic acid moiety at the 2 position. This arrangement contributes to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. The compound's CAS No. 1804447-49-1 serves as a unique identifier, facilitating precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated and brominated compounds has surged due to their enhanced metabolic stability and bioavailability. 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid aligns with this trend, offering researchers a scaffold for designing novel therapeutics. Its potential applications extend to agrochemicals, where difluoromethyl-containing compounds are known for their herbicidal and fungicidal activities. This dual utility underscores its importance in both life sciences and crop protection.

From a synthetic perspective, the preparation of 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring consistent performance in laboratory settings.

The growing interest in pyridine-based compounds is reflected in the increasing number of publications and patents citing CAS No. 1804447-49-1. Researchers are particularly intrigued by its potential in targeting specific enzymes or receptors, a hot topic in precision medicine. Additionally, its role in developing sustainable agrochemicals resonates with the global push for environmentally friendly solutions. These aspects make it a compound of high relevance in contemporary scientific discourse.

In conclusion, 3,4-Dibromo-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804447-49-1) represents a promising candidate for diverse applications. Its unique structural features, combined with the rising demand for halogenated and fluorinated compounds, position it as a key player in both pharmaceutical and agrochemical innovation. As research progresses, its full potential is expected to unfold, offering new avenues for scientific exploration and industrial application.